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Compound of Interest

Compound Name: Flumethrin

Cat. No.: B136387

Abstract

This application note details a robust and sensitive method for the quantitative determination of
Flumethrin residues in bovine milk using Gas Chromatography-Mass Spectrometry (GC-MS).
The protocol employs a modified QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and
Safe) extraction and cleanup procedure, followed by analysis with a GC-MS system. This
method is suitable for routine monitoring of Flumethrin in milk to ensure food safety and
compliance with regulatory limits.

Introduction

Flumethrin is a synthetic pyrethroid insecticide and acaricide used to control ectoparasites on
livestock.[1] The potential for residues of this compound to be present in milk is a significant
concern for consumer health.[2] Consequently, regulatory bodies worldwide have established
Maximum Residue Limits (MRLs) for Flumethrin in milk and dairy products. This necessitates
the availability of reliable and sensitive analytical methods for its detection and quantification.
Gas chromatography coupled with mass spectrometry (GC-MS) offers excellent selectivity and
sensitivity for the analysis of pesticide residues in complex food matrices like milk.[3][4]

Materials and Reagents

e Solvents: Acetonitrile (ACN), n-hexane, and acetone (pesticide residue grade)
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o Reagents: Anhydrous magnesium sulfate (MgSOa), sodium chloride (NaCl), primary
secondary amine (PSA) sorbent, C18 sorbent

o Standards: Flumethrin analytical standard (=98% purity)

e Equipment:

[¢]

High-speed centrifuge

Vortex mixer

[e]

o

Nitrogen evaporator

o

Analytical balance

[¢]

Volumetric flasks, pipettes, and other standard laboratory glassware

[¢]

GC-MS system

Experimental Protocols
Sample Preparation (Modified QUEChERS Method)

o Extraction:

o

Weigh 10 g of a homogenized milk sample into a 50 mL centrifuge tube.

[¢]

Add 10 mL of acetonitrile.

[¢]

Vortex vigorously for 1 minute.

o

Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

o

Immediately vortex for 1 minute to prevent the formation of salt agglomerates.

[¢]

Centrifuge at 5000 rpm for 5 minutes.

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup:
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o Transfer the upper acetonitrile layer to a 15 mL centrifuge tube containing 900 mg of
anhydrous magnesium sulfate, 150 mg of PSA, and 150 mg of C18 sorbent.

o Vortex for 30 seconds.

o Centrifuge at 5000 rpm for 5 minutes.

» Final Extract Preparation:
o Transfer 1 mL of the cleaned extract to a clean tube.
o Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

o Reconstitute the residue in 1 mL of n-hexane for GC-MS analysis.

aaaaaaaaaaaaaaa

Click to download full resolution via product page
Caption: Workflow of the modified QUEChERS method for milk sample preparation.

GC-MS Instrumentation and Conditions

The following instrumental parameters can be used as a starting point and should be optimized
for the specific instrument.
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Parameter Condition

Gas Chromatograph Agilent 7890A GC or equivalent

Agilent 7000 Series Triple Quadrupole GC/MS

Mass Spectrometer )
or equivalent

HP-5MS (30 m x 0.25 mm i.d., 0.25 pm film

Column
thickness) or equivalent[5]
Carrier Gas Helium at a constant flow of 1.2 mL/min
Injector Splitless mode, 280°C
Injection Volume 1L

Initial 180°C (hold 1 min), ramp at 10°C/min to

Oven Program ]
300°C (hold 15 min)

Transfer Line Temp. 280°C

lon Source Temp. 230°C (El)

Selected lon Monitoring (SIM) or Multiple

Acquisition Mode _ o
Reaction Monitoring (MRM)

Monitored | SV To be determined based on the mass spectrum
onitored lons
of the Flumethrin standard.

Parent ion: 239; Daughter ions: 203, 168, 159
(Collision Energy: 15eV)

MRM Transitions

Data Presentation

The performance of the method should be validated according to established guidelines. Key
validation parameters are summarized below.
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Parameter Typical Value
Linearity (r?) >0.99

Limit of Detection (LOD) 0.001 - 0.005 mg/kg
Limit of Quantification (LOQ) 0.004 - 0.01 mg/kg
Recovery 78 - 91%

Precision (RSD%) < 20%

Method Validation

The analytical method should be validated to ensure its reliability for the intended application.
The validation should assess the following parameters:

o Specificity: The ability of the method to differentiate and quantify the analyte in the presence
of other components in the milk matrix. This is confirmed by analyzing blank milk samples to
check for interferences at the retention time of Flumethrin.

e Linearity: A calibration curve should be prepared using matrix-matched standards at a
minimum of five concentration levels. The coefficient of determination (r2) should be greater
than 0.99.

e Accuracy (Recovery): The recovery of the method should be determined by analyzing blank
milk samples spiked with known concentrations of Flumethrin at different levels (e.g., low,
medium, and high).

o Precision (Repeatability and Reproducibility): The precision of the method is evaluated by
the relative standard deviation (RSD) of replicate analyses of spiked samples.

 Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD is the lowest
concentration of the analyte that can be reliably detected, and the LOQ is the lowest
concentration that can be quantitatively determined with acceptable precision and accuracy.
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Logical Flow of Flumethrin Analysis

Sample Receipt and Homogenization

Sample Extraction (QUEChERS)

Extract Cleanup (d-SPE)

Solvent Evaporation and Reconstitution

GC-MS Analysis

Data Acquisition (SIM/MRM)

Data Processing and Quantification

Reporting

Click to download full resolution via product page

Caption: Overall logical workflow for the analysis of Flumethrin in milk.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b136387?utm_src=pdf-body-img
https://www.benchchem.com/product/b136387?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Conclusion

The described GC-MS method, incorporating a modified QUEChERS sample preparation
protocol, provides a sensitive, accurate, and reliable means for the determination of
Flumethrin residues in milk. The method is suitable for high-throughput screening and
guantitative analysis in a routine laboratory setting, aiding in the enforcement of food safety
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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